Cas no 1804427-03-9 (2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol
• CAS No: 1804427-03-9
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4884848
• Update Time: 2025-05-24

2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol

• Inchi： 1S/C7H5F3N2O3/c8-4-1-3(2-13)6(12(14)15)5(11-4)7(9)10/h1,7,13H,2H2
• InChI Key： HIIBXCJZQOFBBG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)F)CO)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol

2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol: A Comprehensive Overview

2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol, also known by its CAS number 1804427-03-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, and a nitro group, along with a hydroxymethyl substituent. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

The physical and chemical properties of 1804427-03-9 are critical for its applications. The compound exhibits high thermal stability, making it suitable for processes requiring elevated temperatures. Additionally, its solubility in polar solvents facilitates its use in solution-based reactions. The presence of electron-withdrawing groups such as the nitro and fluoro substituents significantly influences the electronic properties of the molecule, enhancing its reactivity in certain chemical transformations.

In terms of biological activity, recent studies have highlighted the potential of 2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol as a lead compound in drug discovery. Its ability to inhibit specific enzymes involved in metabolic pathways has shown promise in the development of new therapeutic agents. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been extensively documented in scientific literature.

The application of this compound extends beyond pharmaceuticals. In agrochemistry, it has been explored as a potential ingredient in pesticides and herbicides due to its ability to disrupt key biochemical processes in target organisms. Moreover, its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices.

From an environmental perspective, understanding the fate and behavior of 1804427-03-9 in various ecosystems is crucial for assessing its safety and sustainability. Recent research has focused on evaluating its biodegradation pathways and toxicity profiles to ensure that its use does not pose significant risks to aquatic or terrestrial environments.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-nitropyridine-4-methanol, with its CAS number 1804427-03-9, represents a multifaceted compound with diverse applications across multiple disciplines. Its synthesis, properties, biological activity, and environmental impact are areas of ongoing research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.